N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine

• IUPAC Name: N,N-dimethyl-2-pyridin-2-yloxycyclohexan-1-amine
• InChI: InChI=1S/C13H20N2O/c1-15(2)11-7-3-4-8-12(11)16-13-9-5-6-10-14-13/h5-6,9-12H,3-4,7-8H2,1-2H3
• InChI Key: JQTHWLUXDKASSY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCCCC1OC2=CC=CC=N2
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine, also known as JNJ-40411813, is a chemical compound that has recently gained attention in scientific research due to its potential applications in the field of neuroscience.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine is not fully understood, but it is believed to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. This receptor is involved in various processes such as learning and memory, and its modulation by this compound may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. These include increased levels of acetylcholine in the brain, increased levels of brain-derived neurotrophic factor (BDNF), and increased neurogenesis in the hippocampus. These effects may contribute to its anxiolytic, antidepressant, and cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine in lab experiments is its specificity for the α7 nicotinic acetylcholine receptor. This allows for more targeted studies of the receptor's function and modulation. However, one limitation is the lack of human studies, as most research has been conducted in animal models.

Future Directions

There are several future directions for research on N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine. One direction is the development of more potent and selective compounds that target the α7 nicotinic acetylcholine receptor. Another direction is the investigation of its potential therapeutic applications in humans, particularly for the treatment of anxiety, depression, and cognitive disorders. Additionally, further studies on its mechanism of action may provide insights into the role of the α7 nicotinic acetylcholine receptor in various physiological processes.

Synthesis Methods

The synthesis of N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine involves the reaction of 2-pyridinecarboxylic acid with cyclohexylmagnesium bromide, followed by the addition of N,N-dimethylformamide. This reaction results in the formation of the desired compound, which can be purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine has been studied for its potential applications in the field of neuroscience. Specifically, it has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. Additionally, it has been shown to have cognitive-enhancing effects, making it a potential candidate for the treatment of cognitive disorders such as Alzheimer's disease.